Cas no 4471-14-1 (Propanedioic acid,2,2-dihexadecyl-)

• Product Name: Propanedioic acid,2,2-dihexadecyl-
• CAS No: 4471-14-1
• MF: C₃₅H₆₈O₄
• MW: 552.91203212738
• CID: 333696
• Update Time: 2024-01-28

Propanedioic acid,2,2-dihexadecyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-dihexadecyl-
• 17,17-Tritriacontanedicarboxylic acid
• Malonicacid, dihexadecyl- (8CI)
• Propanedioic acid, dihexadecyl- (9CI)
• Propanedioic acid, 2,2-dihexadecyl-

• Inchi： 1S/C35H68O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35(33(36)37,34(38)39)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3,(H,36,37)(H,38,39)
• InChI Key： CMMJFNRRYIRABI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)C(O)=O

Computed Properties

• Exact Mass: 552.51204

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Melting Point: 87 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 650.7±38.0 °C(Predicted)
• PSA: 74.6
• pka: 2.05±0.50(Predicted)